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Compound of Interest

Compound Name:
4-Bromo-5-methylpyrimidin-2-

amine

CAS No.: 1245643-74-6

Cat. No.: B580730

Get Quote

For scientists and professionals in drug development, securing a reliable supply of well-

characterized chemical starting materials is paramount. This guide provides an in-depth

analysis of the commercial availability, pricing, and technical specifications of 4-Bromo-5-
methylpyrimidin-2-amine and its closely related isomers. An initial investigation reveals that

while 4-Bromo-5-methylpyrimidin-2-amine is not readily available from commercial suppliers,

its structural isomers, particularly 5-Bromo-4-methylpyrimidin-2-amine, are accessible. This

guide will therefore focus on providing a comprehensive overview of these available

alternatives, empowering researchers to make informed decisions for their synthetic and drug

discovery programs.

Compound Identification and Isomer Landscape
A critical first step in sourcing any chemical is precise identification. The requested compound,

4-Bromo-5-methylpyrimidin-2-amine, is a pyrimidine ring with specific substitutions.

However, the commercial landscape is dominated by its isomers. The distinction between these

isomers is crucial as the position of the bromo and methyl groups significantly influences the

molecule's reactivity and physicochemical properties.
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Below is a diagram illustrating the structural differences between the requested compound and

its more common, commercially available isomer.

Requested Compound

Commercially Available Isomer

Structural Representation

4-Bromo-5-methylpyrimidin-2-amine
(Limited Commercial Availability)

5-Bromo-4-methylpyrimidin-2-amine
(CAS: 17321-93-6)

Note the transposition of the
Bromo and Methyl groups between

the 4 and 5 positions on the
pyrimidine ring.

Click to download full resolution via product page

Caption: Structural comparison of the requested compound and its commercially available

isomer.

Commercial Suppliers and Price Comparison for 5-
Bromo-4-methylpyrimidin-2-amine
Given the ready availability of 5-Bromo-4-methylpyrimidin-2-amine (CAS No. 17321-93-6), we

have compiled a comparative list of suppliers and their indicative pricing. Please note that

prices are subject to change and may vary based on purity and quantity. It is always

recommended to request a formal quote from the suppliers.
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Supplier Quantity Purity
Indicative Price
(USD)

Aladdin Scientific 250mg 97% $11.90

1g 97% $34.90

5g 97% $127.90

25g 97% $572.90

Accela ChemBio Inc. 1g >=96% Request Quote

5g >=96% Request Quote

10g >=96% Request Quote

25g >=96% Request Quote

100g >=96% Request Quote

Alchem Pharmtech,

Inc.
1g 97+% Request Quote

10g 97+% Request Quote

100g 97+% Request Quote

1kg 97+% Request Quote

This information is based on publicly available data and should be verified with the suppliers.[1]

Physicochemical Properties
Understanding the physicochemical properties of a starting material is essential for

experimental design, including reaction setup and purification. The properties of 5-Bromo-4-

methylpyrimidin-2-amine are summarized below.
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Property Value Source

CAS Number 17321-93-6 PubChem[2]

Molecular Formula C5H6BrN3 PubChem[2]

Molecular Weight 188.03 g/mol PubChem[2]

Appearance Solid N/A

Melting Point N/A N/A

InChI Key
LPQVTZJEIXYDQA-

UHFFFAOYSA-N
PubChem[2]

Safety and Handling
Bromo-pyrimidine derivatives should be handled with care in a laboratory setting. The

aggregated GHS information for 5-Bromo-4-methylpyrimidin-2-amine indicates several

hazards.[2]

GHS Pictograms: Danger[2]

Hazard Statements:

H302: Harmful if swallowed[2]

H315: Causes skin irritation[2]

H318: Causes serious eye damage[2]

H335: May cause respiratory irritation[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-4-methylpyrimidine
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A18480%20%20SDS%20%20062123.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


P301+P312: IF SWALLOWED: call a POISON CENTER or doctor/physician if you feel

unwell[3]

P302+P352: IF ON SKIN: wash with plenty of soap and water[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[3]

Handling Recommendations: Always handle this compound in a well-ventilated area, preferably

in a chemical fume hood.[3] Standard personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn.[3] Avoid inhalation of dust and contact with

skin and eyes.[3]

Applications in Research and Drug Discovery
Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the core of numerous

therapeutic agents.[4][5] The presence of a bromine atom and an amino group on the

pyrimidine ring makes compounds like 5-Bromo-4-methylpyrimidin-2-amine versatile building

blocks for further chemical modifications.

Potential Synthetic Applications:

Cross-Coupling Reactions: The bromine atom serves as a key functional group for various

palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig

amination. These reactions allow for the introduction of a wide range of aryl, heteroaryl, and

alkyl groups, enabling the synthesis of diverse compound libraries for screening.

Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyrimidine

ring can facilitate SNAr reactions, where the bromine atom is displaced by nucleophiles.

Kinase Inhibitor Scaffolds: Aminopyrimidine and aminopyridine cores are well-established

scaffolds in the design of kinase inhibitors. The amino group often forms crucial hydrogen

bonds with the hinge region of the kinase active site. The bromo-substituent provides a

vector for synthetic elaboration to explore different pockets of the ATP-binding site.

While specific applications for 4-Bromo-5-methylpyrimidin-2-amine are not documented due

to its limited availability, the broader class of bromo-pyrimidine nucleosides has been
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investigated as potent inhibitors of Mycobacterium tuberculosis.[6]

Synthetic Considerations
For research groups interested in obtaining the specific, non-commercially available 4-Bromo-
5-methylpyrimidin-2-amine, de novo synthesis would be required. General methods for the

bromination of pyrimidine rings often involve the use of brominating agents such as N-

bromosuccinimide (NBS) or 1,3-dibromo-5,5-dimethylhydantoin (DBH).[7] The regioselectivity

of the bromination will be influenced by the directing effects of the existing amino and methyl

substituents on the pyrimidine ring. A thorough review of the literature on pyrimidine chemistry

is recommended to devise a suitable synthetic route.[8]

Conclusion
While the direct procurement of 4-Bromo-5-methylpyrimidin-2-amine presents a significant

challenge, this technical guide has highlighted the ready availability of its structural isomer, 5-

Bromo-4-methylpyrimidin-2-amine. By providing a detailed overview of its commercial

suppliers, pricing, physicochemical properties, and safety information, we aim to equip

researchers with the necessary data to seamlessly integrate this valuable building block into

their research and development pipelines. The versatile reactivity of this compound, coupled

with the established importance of the aminopyrimidine scaffold in medicinal chemistry,

underscores its potential for the discovery of novel therapeutic agents.

References
PubChem. 4-Bromo-5-methylpyridin-2-amine. National Center for Biotechnology Information.

[Link]

IndiaMART. 5 Bromo 4 Methylpyridin 2 Amine. [Link]

IndiaMART. 2 Bromo 5 Methylpyridin 4 Amine. [Link]

Pharmaffiliates. 2-Bromo-5-methylpyridin-4-amine (BSC). [Link]

PubChem. 4-Amino-5-bromomethyl-2-methylpyrimidine. National Center for Biotechnology

Information. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/20420370/
https://www.benchchem.com/product/b580730/docs?utm_src=pdf-body#navigating-the-bromo-methyl-pyrimidinamine-landscape-a-technical-guide-for-researchers
https://www.benchchem.com/product/b580730/docs?utm_src=pdf-body#navigating-the-bromo-methyl-pyrimidinamine-landscape-a-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC3389796/
https://www.researchgate.net/publication/237855299_The_Mechanism_of_Bromination_of_21H-Pyrimidinone_its_N-Methyl_and_NN'-Dimethyl_Derivatives_in_Aqueous_Acidic_Solution
https://www.benchchem.com/product/b580730/docs?utm_src=pdf-body#navigating-the-bromo-methyl-pyrimidinamine-landscape-a-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/55264589
https://www.indiamart.com/proddetail/5-bromo-4-methylpyridin-2-amine-2855437014212.html
https://www.indiamart.com/proddetail/2-bromo-5-methylpyridin-4-amine-2855457678430.html
https://www.pharmaffiliates.com/en/2-bromo-5-methylpyridin-4-amine-bsc-79055-60-0
https://pubchem.ncbi.nlm.nih.gov/compound/408390
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heterocycles. Synthesis of some 4-bromopyrimidines and condensed 4-bromopyrimidines by

one-pot reaction. [Link]

PubChem. 5-Bromo-4-methylpyrimidin-2-amine. National Center for Biotechnology

Information. [Link]

ResearchGate. The Mechanism of Bromination of 2(1H)-Pyrimidinone, its N-Methyl and

N,N′-Dimethyl Derivatives in Aqueous Acidic Solution. [Link]

PubChem. 5-(Bromomethyl)pyrimidine. National Center for Biotechnology Information. [Link]

MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling

Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical

Investigations and Biological Activities. [Link]

PubMed. 3'-bromo analogues of pyrimidine nucleosides as a new class of potent inhibitors of

Mycobacterium tuberculosis. [Link]

Growing Science. Current Chemistry Letters: Synthesis, reactions, and applications of

pyrimidine derivatives. [Link]

Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.

[Link]

PMC. Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-

dimethylhydantoin. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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